Cas no 79324-95-1 (5-(2-nitroethenyl)-2-Furanmethanol)

• Product Name: 5-(2-nitroethenyl)-2-Furanmethanol
• CAS No: 79324-95-1
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 1117877
• PubChem ID: 53397761
• Update Time: 2025-04-20

5-(2-nitroethenyl)-2-Furanmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(2-nitroethenyl)-2-Furanmethanol
• LogP
• [5-((E)-2-NITRO-VINYL)-FURAN-2-YL]-METHANOL
• {5-[(E)-2-Nitrovinyl]-2-furyl}methanol
• 79324-95-1
• DTXSID901296130

• Inchi： 1S/C7H7NO4/c9-5-7-2-1-6(12-7)3-4-8(10)11/h1-4,9H,5H2
• InChI Key： UDCPSDKVNPCQAF-UHFFFAOYSA-N
• SMILES： O1C(C=C[N+](=O)[O-])=CC=C1CO

Computed Properties

• Exact Mass: 169.038
• Monoisotopic Mass: 169.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.371
• Boiling Point: 321.9°C at 760 mmHg
• Flash Point: 148.5°C
• Refractive Index: 1.601
• PSA: 79.19000
• LogP: 1.54250